Cas no 922-29-2 (Propanoic acid,3-chloro-2-methyl-, ethyl ester)

• Product Name: Propanoic acid,3-chloro-2-methyl-, ethyl ester
• CAS No: 922-29-2
• MF: C₆H₁₁ClO₂
• MW: 150.603341341019
• CID: 817248
• PubChem ID: 246989
• Update Time: 2025-04-19

Propanoic acid,3-chloro-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-chloro-2-methyl-, ethyl ester
• ethyl 3-chloro-2-methylpropanoate
• NSC60699
• SCHEMBL7041660
• ethyl3-chloro-2-methylpropanoate
• NSC-60699
• MFCD00045285
• NS-01159
• NSC 60699
• AKOS006275639
• DTXSID60289410
• 922-29-2

• Inchi： 1S/C6H11ClO2/c1-3-9-6(8)5(2)4-7/h5H,3-4H2,1-2H3
• InChI Key： KACQSQKESARGKY-UHFFFAOYSA-N
• SMILES： ClCC(C(=O)OCC)C

Computed Properties

• Exact Mass: 150.045
• Monoisotopic Mass: 150.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.054
• Boiling Point: 167.7°Cat760mmHg
• Flash Point: 60.9°C
• Refractive Index: 1.423